Cas no 1805752-42-4 (Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate)

• Product Name: Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate
• CAS No: 1805752-42-4
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5006122
• Update Time: 2025-10-31

Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate

• Inchi： 1S/C13H15ClO3/c1-8-4-5-11(13(16)9(2)14)10(6-8)7-12(15)17-3/h4-6,9H,7H2,1-3H3
• InChI Key： XANCFCYQVSVIFY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=CC=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate

Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate (CAS No. 1805752-42-4): An Overview of Its Structure, Properties, and Applications

Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate (CAS No. 1805752-42-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a methyl ester group, a chloropropanoyl moiety, and a substituted phenyl ring. The combination of these functional groups imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate is C₁₃H₁₅ClO₃, and its molecular weight is approximately 260.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as methyl acrylate and 2-chloropropionyl chloride. The synthesis process involves multiple steps, including esterification, substitution, and condensation reactions, which are carefully optimized to achieve high yields and purity.

In terms of physical properties, Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may degrade when exposed to strong acids or bases. Its melting point is around -10°C, and its boiling point is approximately 180°C at reduced pressure.

The chemical reactivity of Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate is influenced by the presence of the chloro group and the ester functionality. The chloro group can undergo nucleophilic substitution reactions, making it useful for the introduction of various functional groups into the molecule. The ester group can be hydrolyzed under basic conditions to form the corresponding carboxylic acid or can be used as a leaving group in transesterification reactions. These properties make the compound an attractive starting material for the synthesis of more complex organic molecules with diverse applications.

In the pharmaceutical industry, Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate has been explored as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have focused on its use in the development of novel anti-inflammatory agents and analgesics. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro and in vivo models of inflammation. These findings suggest that further investigation into the biological activity of Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate derivatives could lead to the discovery of new therapeutic agents for treating inflammatory diseases.

Beyond pharmaceutical applications, Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers with tailored properties. For instance, researchers at MIT have developed a series of copolymers derived from this compound that exhibit excellent thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In addition to its utility as an intermediate in chemical synthesis, Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate has been studied for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential for the production of enantiomerically pure drugs and other optically active materials. Recent research has shown that this compound can be effectively used as a chiral auxiliary to control stereochemistry during synthetic transformations. This capability opens up new possibilities for the development of efficient synthetic routes to complex chiral molecules.

The environmental impact of Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, it is important to handle it with care to minimize any potential risks to human health and the environment. Proper storage conditions should be maintained to prevent degradation or contamination. Additionally, waste disposal should be carried out in accordance with local environmental guidelines to ensure responsible management.

In conclusion, Methyl 2-(2-chloropropanoyl)-5-methylphenylacetate (CAS No. 1805752-42-4) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in various fields, highlighting its significance as an important chemical entity.